tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate
Overview
Description
Tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H20FNO2 and its molecular weight is 217.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis in Pharmaceutical Intermediates
Tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate is noted for its role as an intermediate in the synthesis of various pharmacologically active compounds. For instance, it serves as an intermediate in the development of the protein tyrosine kinase Jak3 inhibitor, CP-690550 (Chen Xin-zhi, 2011). Additionally, this compound is utilized in the synthesis of omisertinib (AZD9291), a medication with significant biological activity (Bingbing Zhao et al., 2017).
Role in Antibacterial Agent Development
The tert-butyl moiety, as part of the compound structure, has been studied in the context of antibacterial agent synthesis. For example, research into fluoronaphthyridines, where the tert-butyl group plays a critical role, has led to the development of new antibacterial agents (Daniel Bouzard et al., 1989).
Involvement in Stereoselective Syntheses
This compound is also significant in stereoselective syntheses. For instance, its derivatives have been used in the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates, highlighting its versatility in creating specific molecular configurations (V. Boev et al., 2015).
Applications in Photomechanical Crystals
In another interesting application, derivatives of tert-butyl esters, including those with fluorine substitutions, have been used in the synthesis of photomechanical crystals. These crystals exhibit unique properties like reversible motion upon exposure to UV light (R. Al‐Kaysi et al., 2017).
Role in Chemical Synthesis Techniques
This compound is also a key subject in studies focusing on chemical synthesis techniques. For example, its structure and synthesis have been a topic of research in the context of developing more efficient synthetic routes for pharmacologically relevant compounds (Binliang Zhang et al., 2018).
Properties
IUPAC Name |
tert-butyl 4-fluoro-4-methylpiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20FNO2/c1-10(2,3)15-9(14)13-7-5-11(4,12)6-8-13/h5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIWUMINDALALEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)C(=O)OC(C)(C)C)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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